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Compound of Interest

1,8-Dihydroxy-3-
Compound Name:

methylnaphthalene

Cat. No.: B1202134

Technical Guide on 3-methylnaphthalene-1,8-diol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 3-methylnaphthalene-1,8-
diol and structurally related compounds. Direct experimental data, including a specific CAS
number and comprehensive safety information for 3-methylnaphthalene-1,8-diol, is not readily
available in public databases. The information presented for related compounds should be

used for reference purposes only and does not represent the definitive properties or hazards of
3-methylnaphthalene-1,8-diol.

Chemical Identity and Properties

While a specific CAS (Chemical Abstracts Service) number for 3-methylnaphthalene-1,8-diol
has not been identified in the conducted search, its chemical identity is established through its
IUPAC name and other identifiers.[1] The compound is a derivative of naphthalene, belonging
to the class of naphthols.[1]

Table 1: Identifiers for 3-methylnaphthalene-1,8-diol[1]
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Identifier Type Value

IUPAC Name 3-methylnaphthalene-1,8-diol

Synonyms 1,8-Dihydroxy-3-methylnaphthalene

Molecular Formula C11H1002

Molecular Weight 174.20 g/mol

InChi INChl=1S/C11H1002/c1-7-5-8-3-2-4-
9(12)11(8)10(13)6-7/h2-6,12-13H,1H3

InChlKey MXAXVWCKFBLVSU-UHFFFAOY SA-N

Canonical SMILES

CC1=CC2=C(C(=CC=C2)0)C(=C1)O

For comparative purposes, the physical and chemical properties of related naphthalene

derivatives are summarized below.

Table 2: Physicochemical Properties of Related Naphthalene Compounds
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Molecular . o
CAS Molecular . Melting Boiling
Compound Weight ( . .
Number Formula Point (°C) Point (°C)
g/mol )
1-
Methylnaphth ~ 90-12-0 Ci11H10 142.20 -22 240-243
alene
2,3-
Naphthalene 92-44-4 C10HsO2 160.17 Not Available Not Available
diol
1,3-
Naphthalene 132-86-5 C10HsO2 160.17 123 -126 Not Available
diol
Menadione
(2-Methyl-
1,4- 58-27-5 C11Hs02 172.18 105 - 107 Not Available

naphthoquino

ne)

Safety and Hazard Information

No specific Safety Data Sheet (SDS) for 3-methylnaphthalene-1,8-diol was found. The

following table summarizes the known hazards of structurally similar compounds to provide an

indication of potential risks. Researchers must handle 3-methylnaphthalene-1,8-diol with

extreme caution, assuming it may share hazards with these related substances.

Table 3: Comparative Hazard Information of Related Naphthalene Compounds
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Precautionary Statements
Compound GHS Hazard Statements
(selected)

H227 (Combustible liquid),
H302 (Harmful if swallowed),
H304 (May be fatal if

P210, P264, P270, P273,
1-Methylnaphthalene swallowed and enters

_ _ P280, P301 + P310, P331.[2]
airways), H411 (Toxic to

aquatic life with long lasting
effects).[2][3]

Causes skin irritation, Causes P264, P280, P302 + P352,

1,3-Naphthalenediol i o
serious eye irritation.[4] P305 + P351 + P338.[4]

Not explicitly stated in

] snippets. General handling P261, P280, P305 + P351 +
2,3-Naphthalenediol . )
precautions for chemicals P338.[5]
apply.

General First Aid Measures for Related Compounds:

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2][4][5]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek medical attention if irritation develops.[2][4][5]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[2][4][5]

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[2]

Experimental Protocols and Methodologies

A comprehensive search of scientific literature did not yield any specific experimental protocols
for the synthesis, isolation, or biological evaluation of 3-methylnaphthalene-1,8-diol. While
PubChem indicates that 1,8-Dihydroxy-3-methylnaphthalene has been reported in Diospyros
mollis, the isolation protocols were not found in the reviewed resources.[1]
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Research on the synthesis of other naphthalene derivatives is available, but no direct or
analogous methods for 3-methylnaphthalene-1,8-diol have been detailed.

Signaling Pathways and Biological Activity

There is currently no available information in the searched literature regarding the involvement
of 3-methylnaphthalene-1,8-diol in any biological signaling pathways, nor are there studies
detailing its biological activity. Toxicological profiles available are for naphthalene and its more
common methylated derivatives, which primarily discuss metabolic pathways involving ring
oxidation and side-chain oxidation, but do not specifically mention 3-methylnaphthalene-1,8-
diol.[6]

Visualizations

As no specific experimental workflows or signaling pathways for 3-methylnaphthalene-1,8-diol
were identified, the following diagram illustrates the structural relationships between the target
compound and the related molecules for which safety and property data have been presented.

Structural Relationship of Naphthalene Derivatives
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Caption: Structural relationships between the target compound and its parent/related
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,8-Dihydroxy-3-methylnaphthalene | C11H1002 | CID 443778 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. sigmaaldrich.com [sigmaaldrich.com]

e 3. merckmillipore.com [merckmillipore.com]
e 4. fishersci.com [fishersci.com]

o 5. fishersci.com [fishersci.com]

e 6. epa.gov [epa.gov]
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data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202134#3-methylnaphthalene-1-8-diol-cas-number-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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